Cas no 929974-28-7 (2-amino-5-(2-methylpropyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-5-(2-methylpropyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile
• CAS No: 929974-28-7
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD09702210
• CID: 5225485
• Update Time: 2026-03-07

2-amino-5-(2-methylpropyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dihydro-5-(2-methylpropyl)-4-oxo-
• 2-amino-5-(2-methylpropyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile

• MDL： MFCD09702210
• Inchi： 1S/C9H13N3O/c1-5(2)3-7-8(13)6(4-10)9(11)12-7/h5,7,12H,3,11H2,1-2H3
• InChI Key： KZMQLFXNTPPTRH-UHFFFAOYSA-N
• SMILES： N1C(CC(C)C)C(=O)C(C#N)=C1N

Additional information on 2-amino-5-(2-methylpropyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile

Professional Introduction to 2-amino-5-(2-methylpropyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile (CAS No. 929974-28-7)

2-amino-5-(2-methylpropyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile, identified by the CAS number 929974-28-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives class, a structural motif widely recognized for its diverse biological activities and potential therapeutic applications. The unique combination of functional groups, including an amino group, a nitrile group, and a ketone moiety, positioned within a substituted pyrrole ring, makes this molecule of particular interest for further exploration.

The structural framework of 2-amino-5-(2-methylpropyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile exhibits a high degree of complexity, which is often associated with enhanced pharmacological properties. The presence of the (2-methylpropyl) side chain at the 5-position introduces steric hindrance and lipophilicity, potentially influencing its solubility and metabolic stability. These characteristics are critical factors when evaluating the compound's suitability for drug development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. Pyrrole derivatives have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors. The nitrile group in 2-amino-5-(2-methylpropyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile is particularly noteworthy, as nitriles are known to participate in various biochemical transformations that can modulate biological activity.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. For instance, studies have suggested that pyrrole-based compounds can inhibit certain kinases and other enzymes involved in cancer progression. The amino group at the 2-position provides a site for further derivatization, allowing researchers to fine-tune the compound's properties for specific applications. This flexibility makes 2-amino-5-(2-methylpropyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile a valuable scaffold for structure-based drug design.

The synthesis of 2-amino-5-(2-methylpropyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. Molecular docking studies have been conducted on 2-amino-5-(2-methylpropyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile, revealing potential interactions with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in inflammatory pathways. These findings align with the growing interest in developing inhibitors for these enzymes as therapeutic agents.

The pharmacokinetic profile of 2-amino-5-(2-methylpropyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile is another critical area of investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for therapeutic use. Preliminary studies suggest that the compound exhibits moderate solubility in water and organic solvents, which could influence its bioavailability.

In conclusion, 2-amino - 5 - ( 2 - methyl propyl ) - 4 - oxo - 4 , 5 - dihydro - 1 H - pyrrole - 3 - carbonitrile ( CAS No . 929974 - 28 - 7 ) represents a promising candidate for further pharmacological exploration. Its unique structural features and potential interactions with biological targets make it an attractive scaffold for drug development. As research in heterocyclic chemistry continues to evolve, this compound holds significant promise for contributing to advancements in medicinal chemistry and therapeutic innovation.